Cas no 149285-78-9 (4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline)

• Product Name: 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline
• CAS No: 149285-78-9
• MF: C₉H₈ClF₃N₂
• MW: 236.621431350708
• CID: 6325932
• PubChem ID: 19383098
• Update Time: 2025-05-18

4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7321203
• 4-chloro-5,6,7,8-tetrahydro-2-trifluoromethylquinazoline
• 4-chloro-5,6,7,8,-tetrahydro-2-trifluoromethylquinazoline
• 149285-78-9
• 4-chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline
• 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C9H8ClF3N2/c10-7-5-3-1-2-4-6(5)14-8(15-7)9(11,12)13/h1-4H2
• InChI Key： DTHAKNGFEUESEH-UHFFFAOYSA-N
• SMILES： ClC1=C2C(CCCC2)=NC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 236.0328104g/mol
• Monoisotopic Mass: 236.0328104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline

Research Brief on 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline (CAS: 149285-78-9)

4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline (CAS: 149285-78-9) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile scaffold for drug development. Recent studies have explored its applications in the synthesis of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging therapeutic potentials.

The quinazoline core of 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline is known for its ability to interact with various biological targets, including kinases, receptors, and enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, showing promising activity against EGFR (epidermal growth factor receptor) mutants associated with non-small cell lung cancer (NSCLC). The trifluoromethyl group at the 2-position enhances the compound's metabolic stability and binding affinity, making it a valuable moiety in drug design.

In addition to its oncological applications, recent research has explored the antimicrobial properties of derivatives of 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibited potent inhibitory effects against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. These findings suggest potential applications in addressing the global challenge of antimicrobial resistance (AMR).

The compound's unique chemical structure also lends itself to modifications that can enhance its blood-brain barrier (BBB) permeability, making it a candidate for CNS-targeted therapies. A recent preclinical study highlighted its potential in the development of GABA_A receptor modulators for treating anxiety and epilepsy. The study, published in ACS Chemical Neuroscience, utilized molecular docking and in vitro assays to demonstrate the compound's affinity for GABAergic targets.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline derivatives. Current research efforts are focused on structure-activity relationship (SAR) studies to identify analogs with improved selectivity and reduced off-target effects. Collaborative initiatives between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical candidates.

In conclusion, 4-Chloro-2-(trifluoromethyl)-5,6,7,8-tetrahydroquinazoline (CAS: 149285-78-9) represents a promising scaffold for the development of next-generation therapeutics. Its versatility in targeting diverse biological pathways underscores its potential across multiple therapeutic areas. Future research should prioritize the optimization of its derivatives and the exploration of novel synthetic routes to fully harness its medicinal chemistry potential.